Tunable photoluminescence and magnetic properties of Dy3+ and Eu3+ doped GdVO4 multifunctional phosphors
Physical Chemistry Chemical Physics Pub Date: 2015-09-15 DOI: 10.1039/C5CP04373E
Abstract
A series of Dy3+ or/and Eu3+ doped GdVO4 phosphors were successfully prepared by a simple hydrothermal method and characterized by X-ray diffraction (XRD), field emission scanning electron microscopy (FE-SEM), energy-dispersive X-ray spectrometry (EDS), photoluminescence (PL) spectroscopy and vibrating sample magnetometry (VSM). The results indicate that the as-prepared samples are pure tetragonal phase GdVO4, taking on nanoparticles with an average size of 45 nm. Under ultraviolet (UV) light excitation, the individual Dy3+ or Eu3+ ion activated GdVO4 phosphors exhibit excellent emission properties in their respective regions. The mechanism of energy transfer from the VO43− group and the charge transfer band (CTB) to Dy3+ and Eu3+ ions is proposed. Color-tunable emissions in GdVO4:Dy3+,Eu3+ phosphors are realized through adopting different excitation wavelengths or adjusting the appropriate concentration of Dy3+ and Eu3+ when excited by a single excitation wavelength. In addition, the as-prepared samples show paramagnetic properties at room temperature. This kind of multifunctional color-tunable phosphor has great potential applications in the fields of photoelectronic devices and biomedical sciences.
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